Cas no 2379321-86-3 (2-Bromo-3-ethoxy-4-fluoro-1-methylbenzene)

• Product Name: 2-Bromo-3-ethoxy-4-fluoro-1-methylbenzene
• CAS No: 2379321-86-3
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 5074866
• Update Time: 2025-05-23

2-Bromo-3-ethoxy-4-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-ethoxy-4-fluoro-1-methylbenzene

• Inchi： 1S/C9H10BrFO/c1-3-12-9-7(11)5-4-6(2)8(9)10/h4-5H,3H2,1-2H3
• InChI Key： XLYUMRSQPMEYHW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-3-ethoxy-4-fluoro-1-methylbenzene

2-Bromo-3-Ethoxy-4-Fluoro-1-Methylbenzene: A Comprehensive Overview

2-Bromo-3-Ethoxy-4-Fluoro-1-Methylbenzene (CAS No. 2379321-86-3) is a complex aromatic compound with a unique structure that makes it highly valuable in various chemical applications. This compound belongs to the class of brominated aromatic ethers, and its structure consists of a benzene ring substituted with bromine, ethoxy, fluoro, and methyl groups at specific positions. The bromine atom at position 2, the ethoxy group at position 3, the fluorine atom at position 4, and the methyl group at position 1 create a highly functionalized molecule with diverse reactivity and utility.

The synthesis of 2-Bromo-3-Ethoxy-4-Fluoro-1-Methylbenzene involves multi-step organic reactions, often utilizing directing effects to achieve the desired substitution pattern on the benzene ring. Recent advancements in catalytic methods and selective substitution techniques have improved the efficiency and yield of this compound's production. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in forming the ether linkages and brominated intermediates.

One of the most notable applications of 2-Bromo-3-Ethoxy-4-Fluoro-1-Methylbenzene is in pharmaceutical chemistry. Its structure serves as a precursor for synthesizing bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development. Additionally, the presence of multiple functional groups allows for further modification to tailor pharmacokinetic properties such as solubility and bioavailability.

In materials science, 2-Bromo-3-Ethoxy-4-Fluoro-1-Methylbenzene has been explored as a building block for advanced polymers and organic semiconductors. The bromine atom acts as an excellent leaving group in nucleophilic substitution reactions, enabling the incorporation of this compound into polymer backbones with precise control over molecular weight and functionality. Recent research has focused on its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

The electronic properties of 2-Bromo-3-Ethoxy-4-Fluoro-1-Methylbenzene make it an interesting candidate for optoelectronic applications. The combination of electron-withdrawing groups (fluorine) and electron-donating groups (ethoxy and methyl) creates a molecule with a balanced electronic structure suitable for light-emitting diodes (LEDs) and organic photovoltaic devices. Studies have demonstrated that this compound can enhance charge transport properties in organic semiconductors, leading to improved device performance.

From an environmental perspective, understanding the degradation pathways of 2-Bromo-3-Ethoxy-4-fluoro-methylbenzene is crucial for assessing its ecological impact. Recent investigations have revealed that this compound undergoes biodegradation under specific microbial conditions, reducing its persistence in natural ecosystems. However, further research is needed to optimize bioremediation strategies for industrial waste containing this compound.

In conclusion, 2-Bromo-3-Ethoxy-4-fluoro-methylbenzene (CAS No. 2379321863) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse chemical transformations, making it an essential component in modern material science and pharmaceutical research. As advancements in synthetic methodologies and application development continue to unfold, this compound will likely play an even more prominent role in shaping future technologies.